Cas no 2228568-77-0 (1-(2-tert-butylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol
• CAS No: 2228568-77-0
• MF: C₁₂H₁₇FO
• MW: 196.261187314987
• CID: 5913883
• PubChem ID: 165638136
• Update Time: 2025-06-30

1-(2-tert-butylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol
• EN300-1998498
• 2228568-77-0

• Inchi： 1S/C12H17FO/c1-12(2,3)10-7-5-4-6-9(10)11(14)8-13/h4-7,11,14H,8H2,1-3H3
• InChI Key： NNOGQFKOKSLIDW-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=CC=1C(C)(C)C)O

Computed Properties

• Exact Mass: 196.126343324g/mol
• Monoisotopic Mass: 196.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol

Recent Advances in the Study of 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol (CAS: 2228568-77-0)

The compound 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol (CAS: 2228568-77-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated alcohol derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, which are critical for understanding its role in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol, highlighting its efficient production via a modified Grignard reaction. The researchers reported a yield improvement of 15% compared to previous methods, emphasizing the compound's scalability for industrial applications. Additionally, the study characterized its stability under various pH conditions, which is crucial for its potential use in oral drug formulations.

In terms of biological activity, preliminary in vitro assays have demonstrated that 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, suggesting its potential as a metabolic modulator. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic profile. The compound's unique fluorine substitution is believed to enhance its binding affinity to target proteins, a hypothesis supported by recent molecular docking simulations.

Another notable development is the exploration of 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol as a precursor for the synthesis of fluorinated analogs of known drugs. A 2024 preprint on BioRxiv detailed its use in creating fluorinated derivatives of nonsteroidal anti-inflammatory drugs (NSAIDs), which showed improved metabolic stability and reduced gastrointestinal toxicity in rodent models. This research underscores the compound's versatility in drug design and its potential to address unmet medical needs.

Despite these promising findings, challenges remain in the clinical translation of 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol-based therapeutics. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future studies. Nonetheless, the compound's unique chemical properties and growing body of research make it a compelling candidate for further investigation in the pharmaceutical industry.

In conclusion, 1-(2-tert-butylphenyl)-2-fluoroethan-1-ol (CAS: 2228568-77-0) represents an exciting area of research in chemical biology. Its synthetic accessibility, biological activity, and potential for drug development highlight its importance in modern medicinal chemistry. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.